Cas no 225652-11-9 ((4-(4-Chlorophenoxy)phenyl)(methyl)sulfane)

• Product Name: (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane
• CAS No: 225652-11-9
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• CID: 244764
• PubChem ID: 9816397
• Update Time: 2025-06-15

(4-(4-Chlorophenoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[4-(methylthio)phenoxy]-
• 1-(4-CHLOROPHENOXY)-4-(METHYLSULFANYL)BENZENE OR 4-CHLOROPHENYL 4-(METHYLSULFANYL)PHENYL ETHER
• (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane
• 1-chloro-4-(4-methylsulfanylphenoxy)benzene
• SCHEMBL4638703
• CS-13818
• 4-(4'-chlorophenoxy)phenyl methyl sulfide
• AKOS037649879
• CS-M1175
• YOFMMEFREXQZRH-UHFFFAOYSA-N
• DTXSID70431226
• 225652-11-9
• 1-Chloro-4-[4-(methylsulfanyl)phenoxy]benzene
• DB-235072

• Inchi： 1S/C13H11ClOS/c1-16-13-8-6-12(7-9-13)15-11-4-2-10(14)3-5-11/h2-9H,1H3
• InChI Key： YOFMMEFREXQZRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 250.02203
• Monoisotopic Mass: 250.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Additional information on (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane

Compound Introduction: (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane (CAS No. 225652-11-9)

(4-(4-Chlorophenoxy)phenyl)(methyl)sulfane, identified by the CAS number 225652-11-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfides and exhibits a unique structural framework that makes it a candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane consists of two aromatic rings connected by a sulfur atom, with one ring substituted by a chlorophenoxy group and the other by a methyl group. This particular arrangement imparts distinct chemical properties that are of interest to researchers exploring new pharmacophores. The presence of the chlorophenoxy group enhances the lipophilicity of the molecule, making it potentially suitable for oral administration and improving bioavailability.

In recent years, there has been a growing interest in sulfide derivatives as intermediates in drug discovery. Sulfur-containing compounds are known for their ability to interact with biological targets in unique ways, often leading to the development of drugs with enhanced efficacy and reduced toxicity. The (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane structure, with its sulfur bridge, is particularly intriguing because it can serve as a scaffold for further modifications to optimize pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane make it a promising candidate for such applications, as it can be modified to create highly specific inhibitors.

Recent studies have demonstrated the importance of sulfide derivatives in developing antiviral agents. The ability of sulfur atoms to form hydrogen bonds and interact with other biological molecules makes them ideal for designing compounds that can interfere with viral replication. For instance, modifications to the (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane core have shown promise in inhibiting certain viral proteases, which are essential for viral maturation and infection.

The synthesis of (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the sulfur-containing core efficiently. These methods not only improve the overall yield but also minimize side reactions, leading to a more sustainable and scalable production process.

The chemical properties of this compound also make it suitable for use as a ligand in coordination chemistry. By binding to metal ions, sulfides can form complexes that exhibit unique catalytic or spectroscopic properties. Such complexes have applications in areas ranging from catalysis to materials science, highlighting the versatility of (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane.

In conclusion, (4-(4-Chlorophenoxy)phenyl)(methyl)sulfane (CAS No. 225652-11-9) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and chemical properties make it an attractive candidate for developing novel therapeutic agents, particularly in the areas of kinase inhibition and antiviral treatments. As research continues to uncover new applications for sulfide derivatives, compounds like this are likely to play an increasingly important role in advancing medical science.